4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine

• IUPAC Name: 4-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• InChI: InChI=1S/C20H28N4O4S/c1-14(2)28-20-13-19(21-16(4)22-20)23-8-10-24(11-9-23)29(25,26)17-6-7-18(27-5)15(3)12-17/h6-7,12-14H,8-11H2,1-5H3
• InChI Key: MZWUWJAPMDLYLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)OC(C)C)OC
• Molecular Formula: C20H28N4O4S
• Molecular Weight: 420.5 g/mol

Description

4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine is a useful research compound. Its molecular formula is C20H28N4O4S and its molecular weight is 420.53. The purity is usually 95%.
BenchChem offers high-quality 4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Isopropoxy-6-(4-((4-methoxy-3-methylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Antagonist and Binding Affinity

This compound, through its structural analogs, has been evaluated for its potential as a 5-HT7 receptor antagonist , showing good activity and selectivity against other serotonin receptors. Such compounds are significant for their implications in treating neurological disorders due to their receptor binding affinities, which could modulate serotonin levels in the brain (Yoon et al., 2008).

Anticancer Potential

Studies have synthesized derivatives incorporating the pyrimidine-piperazine unit to investigate their cytotoxic activities against human breast cancer cell lines and human embryonic kidney cells. These derivatives showed promising anti-proliferative activities, suggesting their potential as anticancer agents. Molecular docking further supported their efficacy by demonstrating good binding affinity against target proteins, highlighting the structural features contributing to their activities (Parveen et al., 2017).

Enzyme Inhibition for Anticancer Therapy

Research into sulfamates incorporating piperazinyl-ureido moieties, using a similar compound as a lead, showed that these derivatives are potent inhibitors of certain carbonic anhydrase isoforms. The inhibition of these enzymes, which are expressed in various cancers, suggests a therapeutic pathway for anticancer drug development, with some compounds displaying low nanomolar inhibitory concentrations (Congiu et al., 2015).

Anti-Inflammatory and Analgesic Activities

Derivatives of the compound have been assessed for their anti-inflammatory and analgesic properties. The synthesis of novel methylpyrimidine sulfonyl piperazine derivatives and their evaluation against models of inflammation and pain demonstrated that some compounds possess potent pharmacological activities. This highlights the compound's relevance in designing new therapeutic agents aimed at treating pain and inflammation (Mohan et al., 2014).